5-(diaminomethylideneamino)-2-[[1-[2-[[4-methyl-2-[[1-[(4-phenyldiazenylphenyl)methoxycarbonyl]pyrrolidine-2-carbonyl]amino]pentanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]pentanoic acid

• IUPAC Name: 5-(diaminomethylideneamino)-2-[[1-[2-[[4-methyl-2-[[1-[(4-phenyldiazenylphenyl)methoxycarbonyl]pyrrolidine-2-carbonyl]amino]pentanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]pentanoic acid
• InChI: InChI=1S/C38H52N10O8/c1-24(2)21-29(33(50)42-22-32(49)47-19-7-12-30(47)34(51)43-28(36(53)54)11-6-18-41-37(39)40)44-35(52)31-13-8-20-48(31)38(55)56-23-25-14-16-27(17-15-25)46-45-26-9-4-3-5-10-26/h3-5,9-10,14-17,24,28-31H,6-8,11-13,18-23H2,1-2H3,(H,42,50)(H,43,51)(H,44,52)(H,53,54)(H4,39,40,41)
• InChI Key: WLJYNHBZKOQNNI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)NCC(=O)N1CCCC1C(=O)NC(CCCN=C(N)N)C(=O)O)NC(=O)C2CCCN2C(=O)OCC3=CC=C(C=C3)N=NC4=CC=CC=C4
• Molecular Formula: C38H52N10O8
• Molecular Weight: 776.9 g/mol

Description

5-(diaminomethylideneamino)-2-[[1-[2-[[4-methyl-2-[[1-[(4-phenyldiazenylphenyl)methoxycarbonyl]pyrrolidine-2-carbonyl]amino]pentanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]pentanoic acid is a useful research compound. Its molecular formula is C38H52N10O8 and its molecular weight is 776.9 g/mol. The purity is usually 95%.
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Biological Activity

5-(diaminomethylideneamino)-2-[[1-[2-[[4-methyl-2-[[1-[(4-phenyldiazenylphenyl)methoxycarbonyl]pyrrolidine-2-carbonyl]amino]pentanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]pentanoic acid, a complex synthetic compound, has garnered interest within the scientific community due to its potential biological activities, particularly in cancer therapy and anti-inflammatory applications. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by a complex structure that includes multiple functional groups conducive to biological activity. Its molecular formula is $C_{33}H_{43}N_{7}O_{8}$, with a molecular weight of approximately 631.8 g/mol. The presence of diaminomethylidene and various carbonyl groups contributes to its reactivity and interaction with biological targets.

The biological activity of this compound is primarily attributed to its ability to inhibit specific enzymatic pathways involved in cell proliferation and inflammation:

• Inhibition of Folate Pathway : Similar to other antifolate compounds, it may inhibit enzymes such as GARFTase and AICARFTase, which are crucial for purine nucleotide biosynthesis. This inhibition leads to depletion of ATP pools in cells, ultimately inducing apoptosis in cancer cells .
• Cytokine Modulation : The compound has been shown to modulate cytokine production, particularly IL-15, which plays a significant role in inflammatory responses and autoimmune diseases. By inhibiting IL-15 signaling, it reduces the proliferation of peripheral blood mononuclear cells (PBMCs) .

Biological Activity Data

The following table summarizes key findings from studies on the biological activity of the compound:

Study Reference	Activity Observed	Mechanism	Cell Line/Model
	Inhibition of cell proliferation	Dual inhibition of GARFTase and AICARFTase	FRα-expressing CHO cells
	Reduction in IL-15 dependent PBMC proliferation	IL-15Rα inhibition	Human PBMCs
	Antitumor effects observed	Apoptosis induction via ATP depletion	KB human tumor cells

Case Studies

Several case studies illustrate the efficacy of this compound in various biological contexts:

• Antitumor Activity : In a study involving KB human tumor cells, the compound demonstrated significant growth inhibition correlated with S-phase accumulation and apoptosis. This effect was reversible with excess folic acid, confirming the role of the folate receptor in cellular uptake .
• Anti-inflammatory Effects : Research on IL-15 modulation revealed that treatment with this compound led to decreased secretion of pro-inflammatory cytokines such as TNF-α and IL-17 from PBMCs. This suggests potential therapeutic applications in treating autoimmune disorders where IL-15 is overproduced .
• Metabolic Pathway Inhibition : The compound's ability to inhibit key metabolic pathways was confirmed through cellular assays showing ATP depletion due to inhibited purine biosynthesis pathways .